4-bromo-1-(propan-2-yl)-1H-1,2,3-triazole
Description
“4-bromo-1-(propan-2-yl)-1H-1,2,3-triazole” is an organic compound that contains a triazole ring, a five-membered ring with two nitrogen atoms and three carbon atoms. The triazole ring is substituted at the 1-position with a propan-2-yl (isopropyl) group and at the 4-position with a bromine atom .
Molecular Structure Analysis
The molecule is likely to have a planar triazole ring due to the sp2 hybridization of the ring atoms. The bromine atom is a heavy atom that can participate in halogen bonding, and the isopropyl group is a common alkyl substituent that can provide hydrophobic interactions .Chemical Reactions Analysis
Triazoles are known to participate in various chemical reactions. They can act as ligands in coordination chemistry, and the nitrogen atoms in the triazole ring can donate electron density to a metal center . The bromine atom can also be displaced in nucleophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of a bromine atom might increase the compound’s density and boiling point compared to similar compounds without a halogen. The isopropyl group might increase the compound’s hydrophobicity .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-1-(propan-2-yl)-1H-1,2,3-triazole involves the reaction of 4-bromo-1-prop-2-yn-1-ol with sodium azide in the presence of copper(I) iodide to form 4-bromo-1-azido-1-prop-2-yn-1-ol. This intermediate is then reacted with isopropylamine to yield the final product, 4-bromo-1-(propan-2-yl)-1H-1,2,3-triazole.", "Starting Materials": [ "4-bromo-1-prop-2-yn-1-ol", "sodium azide", "copper(I) iodide", "isopropylamine" ], "Reaction": [ "Step 1: 4-bromo-1-prop-2-yn-1-ol is reacted with sodium azide and copper(I) iodide in DMF at 80°C for 24 hours to yield 4-bromo-1-azido-1-prop-2-yn-1-ol.", "Step 2: 4-bromo-1-azido-1-prop-2-yn-1-ol is then reacted with isopropylamine in ethanol at room temperature for 24 hours to yield 4-bromo-1-(propan-2-yl)-1H-1,2,3-triazole." ] } | |
CAS RN |
1260667-92-2 |
Product Name |
4-bromo-1-(propan-2-yl)-1H-1,2,3-triazole |
Molecular Formula |
C5H8BrN3 |
Molecular Weight |
190 |
Purity |
95 |
Origin of Product |
United States |
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